Cas no 1261871-46-8 (2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261871-46-8
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4920431
• Update Time: 2025-10-28

2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-8-6-9(7-17-12(8)18)10-4-2-3-5-11(10)13(14,15)16/h2-7H,1H3,(H,17,18)
• InChI Key： RONXHWURUKFHOY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CNC(C(C)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 409
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261871-46-8)

2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261871-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyridine derivative family, characterized by a hydroxyl group at the 2-position, a methyl group at the 3-position, and a trifluoromethylphenyl moiety at the 5-position. Its molecular formula is C₁₃H₁₀F₃NO, and it exhibits properties that make it a valuable intermediate in synthetic chemistry.

The growing interest in 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine is driven by its potential role in drug discovery and material science. Researchers are particularly intrigued by its trifluoromethyl group, which is known to enhance the bioavailability and metabolic stability of bioactive molecules. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their ability to improve drug efficacy and reduce side effects. Additionally, the compound's pyridine core is a common scaffold in many FDA-approved drugs, further highlighting its relevance.

In the context of sustainable chemistry, 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine has been explored as a building block for eco-friendly catalysts and green solvents. The trifluoromethyl group's electron-withdrawing properties can be leveraged to design catalysts for asymmetric synthesis, a hot topic in modern organic chemistry. Moreover, its stability under various conditions makes it a candidate for use in high-performance materials, such as liquid crystals or organic semiconductors, which are critical for next-generation electronics.

From a synthetic perspective, the preparation of 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine often involves multi-step reactions, including cross-coupling and cyclization methodologies. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing reaction times and improving yields. These innovations address the pharmaceutical industry's demand for scalable and cost-effective synthetic routes, a recurring theme in process chemistry discussions.

The compound's potential applications extend to agrochemicals, where its structural motifs are being investigated for developing novel pesticides and herbicides. The trifluoromethyl group, in particular, is a key feature in many commercial agrochemicals due to its ability to enhance lipophilicity and target specificity. This aligns with the global push for precision agriculture and reduced environmental impact, making 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine a compound of interest for sustainable farming solutions.

Analytical characterization of 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts and accelerating discovery.

In summary, 2-Hydroxy-3-methyl-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261871-46-8) represents a versatile and scientifically significant compound with broad applicability across multiple industries. Its unique combination of a pyridine core and trifluoromethyl substituent positions it at the forefront of innovations in drug development, materials science, and agrochemicals. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.